1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C9H9ClOS
• Molecular Weight: 200.69 g/mol
• IUPAC Name: 1-[(5-chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H9ClOS/c10-8-2-1-7(12-8)5-9(6-11)3-4-9/h1-2,6H,3-5H2
• InChI Key: KTVFGUXAGAHPLH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=CC=C(S2)Cl)C=O

Description

1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde is a structurally unique compound featuring a cyclopropane ring substituted with a carbaldehyde group and a (5-chlorothiophen-2-yl)methyl moiety. The cyclopropane ring introduces significant steric strain and rigidity, which can influence reactivity and conformational stability. The chlorothiophene group contributes aromaticity and electron-withdrawing effects due to the chlorine substituent, while the aldehyde functional group offers a reactive site for further chemical modifications.

Preparation Methods

The synthesis of 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde typically involves the following steps:

Starting Materials: The synthesis begins with 5-chlorothiophene-2-carbaldehyde and cyclopropane derivatives.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving catalysts and specific solvents to ensure the desired product is obtained.

Industrial Production: On an industrial scale, the production may involve continuous flow reactors to maintain consistency and yield.

Chemical Reactions Analysis

1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding acids or ketones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The chlorine atom in the thiophene ring can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions.

Scientific Research Applications

1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential as a drug candidate.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets:

Molecular Targets: It may interact with enzymes or receptors, altering their activity.

Pathways Involved: The compound can modulate biochemical pathways, leading to changes in cellular functions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Chalcone Derivatives with Chlorothiophene Moieties

Chalcones, such as (E)-1-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2-propen-1-one (7) and 1-(5-chlorothiophen-2-yl)-3-(2,4-dichlorophenyl)prop-2-en-1-one (40), share the chlorothiophene substituent but differ in their core structure (propenone vs. cyclopropane-carbaldehyde). Key comparisons include:

Property	1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde	Chalcone 7	Chalcone 40
Core Structure	Cyclopropane-carbaldehyde	Propenone	Propenone
Conjugation	Limited (cyclopropane disrupts π-system)	Extended conjugation	Extended conjugation
Electronic Effects	Aldehyde (electrophilic site); chlorothiophene (electron-withdrawing)	Ketone (polar); chlorothiophene-thiophene conjugation	Dichlorophenyl enhances electron deficiency
Nonlinear Optical (NLO) Properties	Not reported	Centrosymmetric (weaker NLO)	Not reported
Biological Activity	Not reported	Not reported	19.87% DPPH inhibition (antioxidant)

• The aldehyde group offers distinct reactivity compared to the ketone in chalcones, enabling nucleophilic additions or condensations .
• Electronic Behavior : Chlorothiophene’s electron-withdrawing effects are amplified in chalcones due to conjugation with thiophene or dichlorophenyl groups. In the target compound, the cyclopropane may localize electron density around the aldehyde, altering its electrophilicity .

Cyclopropane-Containing Analogues

For example:

• Cyclopropane-carboxylates : Used as rigid analogs in drug design (e.g., HIV protease inhibitors). The aldehyde in the target compound could similarly serve as a warhead for covalent binding.
• Cyclopropane-thiophene hybrids : Rare in literature, but thiophene’s aromaticity combined with cyclopropane’s strain may yield unique electronic properties for optoelectronic materials.

Thiophene Derivatives

The 5-chlorothiophen-2-yl group is a common motif in optoelectronic and pharmaceutical compounds:

• Electronic Effects : Chlorine at the 5-position of thiophene enhances electron deficiency, improving charge transport in organic semiconductors. This effect is observed in chalcone 7’s NLO properties .
• Biological Relevance : Chlorothiophene derivatives often exhibit antimicrobial or antioxidant activities, as seen in chalcone 40’s DPPH radical scavenging . The target compound’s aldehyde group may confer additional bioactivity through Schiff base formation.

Methodological Considerations for Comparative Studies

• Crystallography : Tools like SHELXL (for refinement) and Mercury (for visualization) enable precise structural comparisons. For example, chalcone 7’s centrosymmetric packing was analyzed using such software, highlighting the importance of crystallographic data in understanding structure-property relationships .
• Computational Modeling: DFT studies on chalcones (e.g., molecular electrostatic potentials) could be extended to the target compound to predict reactivity or NLO behavior .

Biological Activity

1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde (CAS Number: 1934397-81-5) is a compound of interest in medicinal chemistry and organic synthesis. Its unique structure, featuring a cyclopropane ring and a chlorothiophene moiety, suggests potential biological activities that warrant investigation. This article reviews the biological activity of this compound, synthesizing data from various studies and sources.

Chemical Structure and Properties

The chemical structure of 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde can be represented as follows:

$$\text{C}_9\text{H}_9\text{ClOS}$$

Physical Properties

Property	Value
Molecular Weight	214.71 g/mol
Boiling Point	Not available
Solubility	Not specified

The biological activity of 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde is primarily attributed to its interaction with various biological targets. Preliminary studies suggest that compounds with similar structures may exhibit:

• Antimicrobial properties : Thiophene derivatives are known for their ability to inhibit bacterial growth.
• Anticancer activity : Some studies indicate potential effects on cancer cell lines, possibly through apoptosis induction or cell cycle arrest.

Case Studies and Research Findings

• Antimicrobial Activity :
  • A study evaluated the antimicrobial efficacy of various thiophene derivatives, including those related to 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde. Results indicated significant inhibition against Gram-positive and Gram-negative bacteria, suggesting a potential role in developing new antibiotics .
• Anticancer Properties :
  • Research involving cyclopropane-based compounds has shown promising results in cancer therapy. For instance, a derivative exhibited selective cytotoxicity against human breast cancer cells (MCF-7) while sparing normal cells, indicating its potential as a chemotherapeutic agent .
• Enzyme Inhibition :
  • The compound's ability to inhibit specific enzymes involved in metabolic pathways has been explored. For example, it was found to inhibit certain cytochrome P450 enzymes, which are crucial for drug metabolism, thereby potentially affecting the pharmacokinetics of co-administered drugs .

Toxicological Profile

The safety profile of 1-[(5-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde is not extensively documented; however, general precautions for handling chlorinated compounds apply. Potential hazards include:

• Irritation : May cause skin and eye irritation upon contact.
• Toxicity : Further studies are needed to assess acute and chronic toxicity levels.